Cas no 67878-54-0 (Benzeneacetic acid, 4-(2-methylbutyl)-, (+)- (9CI))

• Product Name: Benzeneacetic acid, 4-(2-methylbutyl)-, (+)- (9CI)
• CAS No: 67878-54-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 967531
• Update Time: 2024-03-05

Benzeneacetic acid, 4-(2-methylbutyl)-, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(2-methylbutyl)-, (+)- (9CI)

• Inchi： 1S/C13H18O2/c1-3-10(2)8-11-4-6-12(7-5-11)9-13(14)15/h4-7,10H,3,8-9H2,1-2H3,(H,14,15)
• InChI Key： UXHSGVDWKGIYHU-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(CC(C)CC)C=C1

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 327.4±11.0 °C(Predicted)
• pka: 4.38±0.10(Predicted)